Cas no 1808582-17-3 (1-[(2,6-Dichloro-3-pyridinyl)sulfonyl]-2,3-dihydro-1H-indole-3-carboxylic acid)

• Product Name: 1-[(2,6-Dichloro-3-pyridinyl)sulfonyl]-2,3-dihydro-1H-indole-3-carboxylic acid
• CAS No: 1808582-17-3
• MF: C₁₄H₁₀Cl₂N₂O₄S
• MW: 373.211200237274
• CID: 5452034
• PubChem ID: 102557669
• Update Time: 2025-10-12

1-[(2,6-Dichloro-3-pyridinyl)sulfonyl]-2,3-dihydro-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1180652
• 1808582-17-3
• AKOS033182386
• 1-[(2,6-dichloropyridin-3-yl)sulfonyl]-2,3-dihydro-1H-indole-3-carboxylic acid
• 1-(2,6-Dichloropyridin-3-yl)sulfonyl-2,3-dihydroindole-3-carboxylic acid
• Z1233138558
• 1-[(2,6-Dichloro-3-pyridinyl)sulfonyl]-2,3-dihydro-1H-indole-3-carboxylic acid

• Inchi： 1S/C14H10Cl2N2O4S/c15-12-6-5-11(13(16)17-12)23(21,22)18-7-9(14(19)20)8-3-1-2-4-10(8)18/h1-6,9H,7H2,(H,19,20)
• InChI Key： RLFLNZDCJRDYSX-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(Cl)N=C2Cl)(=O)=O)C2=C(C=CC=C2)C(C(O)=O)C1

Computed Properties

• Exact Mass: 371.9738334g/mol
• Monoisotopic Mass: 371.9738334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 96Ų

Experimental Properties

• Density: 1.649±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 579.2±60.0 °C(Predicted)
• pka: 3.34±0.20(Predicted)

Additional information on 1-[(2,6-Dichloro-3-pyridinyl)sulfonyl]-2,3-dihydro-1H-indole-3-carboxylic acid

Recent Advances in the Study of 1-[(2,6-Dichloro-3-pyridinyl)sulfonyl]-2,3-dihydro-1H-indole-3-carboxylic acid (CAS: 1808582-17-3): A Comprehensive Research Brief

The compound 1-[(2,6-Dichloro-3-pyridinyl)sulfonyl]-2,3-dihydro-1H-indole-3-carboxylic acid (CAS: 1808582-17-3) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel enzyme inhibitors and receptor modulators. This sulfonamide-containing indole derivative has attracted significant attention due to its unique structural features, which combine a pyridine ring with an indole carboxylic acid moiety, offering multiple sites for molecular interactions and modifications. Recent studies have focused on exploring its potential applications in targeting various disease pathways, including inflammation, cancer, and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's inhibitory activity against carbonic anhydrase isoforms, revealing remarkable selectivity for tumor-associated isoforms CA IX and XII. The research team employed X-ray crystallography to elucidate the binding mode of this compound, demonstrating how the 2,6-dichloropyridine moiety occupies the hydrophobic pocket while the indole-3-carboxylic acid group coordinates with the zinc ion in the active site. These findings suggest potential applications in cancer therapy, particularly for hypoxic tumors that overexpress these isoforms.

In the field of anti-inflammatory drug development, recent preclinical studies have examined the compound's ability to modulate NF-κB signaling pathways. Molecular docking simulations and in vitro assays conducted by a European research consortium showed that 1808582-17-3 can effectively disrupt the interaction between IKKβ and its substrates at nanomolar concentrations. The sulfonyl linker appears to play a crucial role in this activity, serving as a hydrogen bond acceptor that stabilizes the inhibitor-enzyme complex. These results were further validated in murine models of rheumatoid arthritis, where the compound demonstrated significant reduction in joint inflammation and bone erosion.

Metabolic research has also benefited from investigations into this chemical entity. A 2024 structure-activity relationship (SAR) study published in Bioorganic & Medicinal Chemistry Letters explored derivatives of 1808582-17-3 as potential PPARγ modulators. The parent compound showed selective PPARγ partial agonist activity with minimal adipogenic effects, making it an attractive candidate for developing improved insulin sensitizers without the weight gain side effects associated with full agonists. Researchers identified that the dihydroindole ring system contributes to this unique pharmacological profile by inducing specific conformational changes in the receptor.

The synthetic accessibility of 1-[(2,6-Dichloro-3-pyridinyl)sulfonyl]-2,3-dihydro-1H-indole-3-carboxylic acid has been another focus of recent research. A team from MIT developed a novel continuous-flow synthesis method that improved the overall yield from 42% to 78% while reducing the number of purification steps. This technological advancement, published in Organic Process Research & Development, could facilitate larger-scale production for further pharmacological evaluation and potential clinical development.

Despite these promising developments, challenges remain in the optimization of this compound series. Recent pharmacokinetic studies have identified issues with oral bioavailability, primarily due to the carboxylic acid group's ionization at physiological pH. Several research groups are currently working on prodrug strategies and formulation approaches to address this limitation while maintaining the compound's therapeutic activity. The field eagerly anticipates the results of these ongoing investigations, which may determine the clinical translatability of this interesting chemical entity.

In conclusion, 1-[(2,6-Dichloro-3-pyridinyl)sulfonyl]-2,3-dihydro-1H-indole-3-carboxylic acid (1808582-17-3) represents a versatile scaffold with multiple potential therapeutic applications. The convergence of structural biology, medicinal chemistry, and pharmacological studies on this compound has provided valuable insights that may lead to novel treatments for various diseases. Future research directions will likely focus on further optimizing its drug-like properties while exploring additional biological targets that may benefit from its unique molecular architecture.